4,5-difluoro-3,3-dimethyl-2,3-dihydro-1H-indole

• Molecular Formula: C10H11F2N
• Molecular Weight: 183.20 g/mol
• IUPAC Name: 4,5-difluoro-3,3-dimethyl-1,2-dihydroindole
• InChI: InChI=1S/C10H11F2N/c1-10(2)5-13-7-4-3-6(11)9(12)8(7)10/h3-4,13H,5H2,1-2H3
• InChI Key: DPVOEJOGLGGGFA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNC2=C1C(=C(C=C2)F)F)C

Description

4,5-difluoro-3,3-dimethyl-2,3-dihydro-1H-indole is a useful research compound. Its molecular formula is C10H11F2N and its molecular weight is 183.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.15 mg (0.76 mmol) 4,5-difluoro-3,3-dimethyl-1,3-dihydro-indol-2-one were placed in 20 mL THF under argon. 0.91 mL (0.91 mmol) of a 1M lithium aluminium hydride solution in 10 mL THF were added dropwise. The reaction mixture was stirred for 1 h at 70° C., cooled and mixed with water. The reaction mixture was dried, filtered and concentrated to dryness by rotary evaporation.